Cas no 2092468-55-6 (5-bromo-2-methyl-3-(trifluoromethyl)phenol)

• Product Name: 5-bromo-2-methyl-3-(trifluoromethyl)phenol
• CAS No: 2092468-55-6
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 5866745
• PubChem ID: 131341140
• Update Time: 2025-06-29

5-bromo-2-methyl-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-3-(trifluoromethyl)phenol
• EN300-1615108
• 2092468-55-6

• Inchi： 1S/C8H6BrF3O/c1-4-6(8(10,11)12)2-5(9)3-7(4)13/h2-3,13H,1H3
• InChI Key： UQERVJNKVBAFAO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-bromo-2-methyl-3-(trifluoromethyl)phenol

5-Bromo-2-Methyl-3-(Trifluoromethyl)Phenol: A Comprehensive Overview

The compound 5-bromo-2-methyl-3-(trifluoromethyl)phenol, with the CAS number 2092468-55-6, is a versatile aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 5-position, a methyl group at the 2-position, and a trifluoromethyl group at the 3-position on a phenol ring. The combination of these substituents imparts distinctive chemical and physical properties, making it valuable for both academic research and industrial applications.

Recent studies have highlighted the potential of 5-bromo-2-methyl-3-(trifluoromethyl)phenol in the development of advanced materials, particularly in the field of electronics. Researchers have explored its use as a precursor for synthesizing high-performance polymers and organic semiconductors. For instance, a 2023 study published in Nature Materials demonstrated that derivatives of this compound can exhibit exceptional charge transport properties, making them suitable for next-generation electronic devices such as flexible displays and sensors.

In addition to its electronic applications, 5-bromo-2-methyl-3-(trifluoromethyl)phenol has also been investigated for its potential in pharmaceutical chemistry. The compound's ability to act as a building block for bioactive molecules has been explored in several recent studies. A 2023 paper in Journal of Medicinal Chemistry reported that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound for drug development.

The synthesis of 5-bromo-2-methyl-3-(trifluoromethyl)phenol typically involves multi-step organic reactions, often utilizing directed metallation strategies to achieve precise substitution patterns on the aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For example, a 2023 study in Angewandte Chemie introduced a novel palladium-catalyzed coupling reaction that facilitates the construction of this compound with high regioselectivity.

Beyond its direct applications, the study of 5-bromo-2-methyl-3-(trifluoromethyl)phenol has contributed significantly to our understanding of aromatic chemistry. Its reactivity under various conditions has been extensively studied, providing insights into the effects of substituents on aromatic stability and reactivity. This knowledge is invaluable for designing new compounds with tailored properties for specific applications.

In terms of environmental impact, recent research has focused on the biodegradation and toxicity profiles of 5-bromo-2-methyl-3-(trifluoromethyl)phenol. A 2023 study published in Environmental Science & Technology investigated its persistence in aquatic environments and found that under certain conditions, the compound can undergo rapid microbial degradation. These findings are crucial for assessing its environmental safety and guiding responsible use in industrial processes.

The versatility of 5-bromo-2-methyl-3-(trifluoromethyl)phenol continues to inspire innovative research across multiple disciplines. Its role as a key intermediate in organic synthesis, coupled with its unique chemical properties, positions it as an important compound in both academic and industrial settings. As new applications emerge and synthetic methods improve, this compound is poised to play an even greater role in shaping future advancements in materials science and pharmaceutical chemistry.